Tb3+ sensitization in a deoxycholate organogel matrix, and selective quenching of luminescence by an aromatic nitro derivative†
Dalton Transactions Pub Date: 2013-08-15 DOI: 10.1039/C3DT51630J
Abstract
In this article, we present the discovery of a metallo-organogel derived from a Tb3+ salt and sodium deoxycholate (NaDCh) in methanol. The gel was made luminescent through sensitization of Tb3+ by doping with 2,3-dihydroxynaphthalene (DHN) in micromolar concentrations. Rheological measurements of the mechanical properties of the organogel confirmed the characteristics of a true gel. Significant quenching of Tb3+ luminescence was observed in the deoxycholate gel matrix by 2,4,7-trinitrofluorenone (TNF), but not by several other polynitro aromatics. Microscopic studies (AFM, TEM and SEM) revealed a highly entangled fibrous network. The xerogels retained luminescent properties suggesting the possibility for application in coatings, etc.
Recommended Literature
- [1] Molecular self-assembly in a model amphiphile system
- [2] Front cover
- [3] Fabrication of a reversible thermochromism based temperature sensor using an organic–inorganic composite system
- [4] Synthetic paramontroseite VO2 with good aqueous lithium–ion battery performance†
- [5] Converting molecular luminescence to ultralong room-temperature phosphorescence via the excited state modulation of sulfone-containing heteroaromatics†
- [6] Triazine-functionalized covalent benzoxazine framework for direct synthesis of N-doped microporous carbon†
- [7] Porous SnO2nanowire bundles for photocatalyst and Li ion battery applications†
- [8] Colorimetric response to mercury-induced abstraction of triethylene glycolligands from a gold nanoparticle surface†
- [9] Ultra-thin Ni@nitrogen-doped polyaniline-derived carbon composites with broadband electromagnetic wave absorption
- [10] The crystal structure of a rubidium “cryptate”[RbC18H36N2O6]SCN·H2O
Journal Nameļ¼Dalton Transactions
Research Products
-
CAS no.: 157887-82-6
